Cas no 866864-58-6 (4-benzyl-2-(3-chloro-4-methylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione)

• Product Name: 4-benzyl-2-(3-chloro-4-methylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
• CAS No: 866864-58-6
• MF: C₂₁H₁₇ClN₂O₃S
• MW: 412.889282941818
• CID: 5958823
• PubChem ID: 2141185
• Update Time: 2025-06-08

4-benzyl-2-(3-chloro-4-methylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-2-(3-chloro-4-methylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
• 4-benzyl-2-(3-chloro-4-methylphenyl)-1,1-dioxo-1$l^{6},2,4-benzothiadiazin-3-one
• AKOS002101097
• 4-benzyl-2-(3-chloro-4-methylphenyl)-1,1-dioxo-1lambda6,2,4-benzothiadiazin-3-one
• 866864-58-6
• 4-benzyl-2-(3-chloro-4-methylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide
• F1605-1423
• 4-benzyl-2-(3-chloro-4-methylphenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

• Inchi： 1S/C21H17ClN2O3S/c1-15-11-12-17(13-18(15)22)24-21(25)23(14-16-7-3-2-4-8-16)19-9-5-6-10-20(19)28(24,26)27/h2-13H,14H2,1H3
• InChI Key： XFLDZTIOSQLDNF-UHFFFAOYSA-N
• SMILES： ClC1=C(C([H])([H])[H])C([H])=C([H])C(=C1[H])N1C(N(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C2=C([H])C([H])=C([H])C([H])=C2S1(=O)=O)=O

Computed Properties

• Exact Mass: 412.0648413g/mol
• Monoisotopic Mass: 412.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 4-benzyl-2-(3-chloro-4-methylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

Chemical Profile of 4-benzyl-2-(3-chloro-4-methylphenyl)-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-1,1,3-trione (CAS No. 866864-58-6)

4-benzyl-2-(3-chloro-4-methylphenyl)-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-1,1,3-trione, identified by the CAS number 866864-58-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. This compound belongs to the benzothiadiazine class, a scaffold known for its broad spectrum of biological activities. The presence of multiple functional groups, including a benzyl group, chloro-substituted aromatic ring, and a trione moiety, contributes to its unique chemical and biological characteristics.

The molecular structure of 4-benzyl-2-(3-chloro-4-methylphenyl)-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-1,1,3-trione incorporates key pharmacophoric elements that are often exploited in drug design. The benzothiadiazine core is a well-studied pharmacophore found in various therapeutic agents, exhibiting properties such as vasodilatory effects and anti-inflammatory activities. The benzyl group at the 4-position may enhance lipophilicity and binding affinity to biological targets, while the chloro-substituted aromatic ring at the 3-position could modulate electronic properties and interactions with enzymes or receptors. The trione moiety further contributes to the compound's reactivity and potential for further derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with biological targets. Studies suggest that 4-benzyl-2-(3-chloro-4-methylphenyl)-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-1,1,3-trione may interact with enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. The chloro and methyl substituents on the aromatic ring are particularly important for optimizing binding affinity to these targets. These insights have guided the design of analogs with enhanced potency and selectivity.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial findings indicate that it may exhibit inhibitory activity against certain kinases and transcription factors implicated in cancer progression. The benzyl group appears to play a role in stabilizing interactions with these targets by contributing to hydrophobic interactions. Additionally, the trione moiety may participate in hydrogen bonding or other non-covalent interactions that are critical for enzyme inhibition. These preliminary results highlight the compound's potential as a lead molecule for further development.

The synthesis of 4-benzyl-2-(3-chloro-4-methylphenyl)-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-1,1,3-trione represents a challenge due to its complex architecture. Multi-step synthetic routes involving cyclization reactions and functional group transformations are typically employed. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, catalytic hydrogenation techniques have been utilized to construct the dihydrobenzothiadiazine core with high regioselectivity. Such improvements in synthetic accessibility are crucial for advancing preclinical studies.

The pharmacokinetic properties of this compound are also under investigation. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of lipophilic substituents such as the benzyl group suggests potential for oral bioavailability. However, metabolic stability remains a key consideration for optimizing therapeutic efficacy while minimizing side effects. Further research is needed to identify metabolic pathways and potential degradation products.

Future directions in the study of 4-benzyl-2-(3-chloro-4-methylphenyl)-3,4-dihydro-2H-1λ6，2，4-benzothiadiazine - 1，1，3-trione include structural modifications aimed at enhancing its pharmacological profile. Strategies such as replacing or altering substituents on the aromatic rings could fine-tune activity against specific targets while maintaining overall structural integrity. Additionally， exploring derivatives with different heterocyclic cores may uncover novel mechanisms of action relevant to diseases such as cancer or neurodegenerative disorders.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like this one。 By rapidly testing large libraries of molecules against biological assays， researchers can identify promising candidates for further optimization。 The unique structural features of 866864 - 58 - 6 make it an attractive candidate for HTS campaigns targeting inflammatory diseases or cancer-related pathways。

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of this compound。 Such partnerships facilitate access to specialized equipment， expertise， and resources necessary for comprehensive characterization。 Preclinical studies involving cell-based assays， animal models， and potentially clinical trials will be critical in validating its therapeutic potential。

The regulatory landscape also plays a significant role in guiding its development。 Compliance with Good Manufacturing Practices (GMP) ensures that synthesized batches meet quality standards required for preclinical testing。 Regulatory agencies provide guidelines on safety assessments， documentation requirements， and submission protocols necessary for progression through clinical phases。

In conclusion, 866864 - 58 - 6 represents a structurally intriguing molecule with potential applications in medicinal chemistry。 Its complex architecture ， coupled with promising preclinical findings ， positions it as an interesting candidate for further exploration 。 Continued research efforts ， spanning synthetic chemistry ， computational modeling ， pharmacological evaluation ， and regulatory compliance ， will be instrumental in determining its future role in therapeutic development。